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Compound of Interest

Compound Name: Azithromycin N-Oxide

CAS No.: 90503-06-3

Cat. No.: B601233 Get Quote

Introduction: The Criticality of Standard Integrity
Azithromycin N-Oxide is a primary metabolite and a significant impurity of the macrolide

antibiotic, Azithromycin.[1][2] As such, its accurate quantification is a cornerstone of

pharmaceutical quality control, stability testing, and pharmacokinetic studies. The integrity of

the analytical data generated is directly contingent upon the integrity of the reference standard

used. Improper storage or handling can lead to the degradation of Azithromycin N-Oxide,

introducing significant quantitative errors, compromising batch release decisions, and

invalidating research outcomes.

This document provides a comprehensive guide grounded in established scientific principles

for the storage, handling, and use of Azithromycin N-Oxide standards. The protocols herein

are designed to be self-validating systems, ensuring the preservation of the standard's purity,

concentration, and stability from receipt to final analysis.

Physicochemical Properties and Identification
A foundational understanding of the standard's properties is essential for its proper handling.
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Property Value Source(s)

CAS Number 90503-06-3 [1][2][3][4]

Molecular Formula C₃₈H₇₂N₂O₁₃ [1][3]

Molecular Weight ~764.98 g/mol [1]

Appearance
Typically a white to off-white

powder or solid
[4][5]

Synonyms

Azithromycin Impurity L (EP),

Azithromycin Related

Compound L

[2]

API Family Azithromycin [1][2][4]

Principles of Stability and Degradation Pathways
The stability of Azithromycin N-Oxide is intrinsically linked to its parent compound,

Azithromycin, which is known to be susceptible to specific environmental factors. The N-Oxide

functional group can also impart unique sensitivities.

Oxidative Stress: Azithromycin is prone to degradation via oxidation.[6] Given that

Azithromycin N-Oxide is already an oxidation product, it exists in a higher energy state and

can be susceptible to further degradation. It is crucial to avoid contact with strong oxidizing

agents.[7][8]

Photodegradation: Studies on Azithromycin have demonstrated degradation upon exposure

to UV and solar light.[9] Therefore, protection from light is a mandatory precaution for its N-

Oxide derivative to prevent photolytic decomposition.

Thermal Lability: While stable under recommended conditions, elevated temperatures can

accelerate degradation. Upon decomposition, it may emit toxic fumes, including nitrogen and

carbon oxides.[7][8]

Hygroscopicity & Hydrolysis: While specific data on the N-Oxide is limited, many highly pure

analytical standards can be hygroscopic. Absorbed moisture can compromise the accuracy
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of weighing and potentially lead to hydrolysis over time. Therefore, storage in a dry

environment is paramount.

The following diagram illustrates the key environmental factors that can compromise the

integrity of the standard.

Factors Leading to Degradation of Azithromycin N-Oxide

Environmental Stressors
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Caption: Key environmental factors leading to the degradation of the standard.

Recommended Storage Conditions
The primary objective of storage is to mitigate the risks outlined in Section 3.0. Storage

conditions for unopened vials are often more stringent than for materials in active use to ensure

long-term viability.[10]
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Parameter
Long-Term Storage
(Unopened)

Short-Term / In-Use
Storage

Rationale

Temperature Freezer (-20°C)
Refrigerator (2°C to

8°C)

Freezing minimizes

molecular motion and

slows chemical

degradation for long-

term preservation.[1]

Refrigeration is

sufficient for working

stock to prevent

degradation while

allowing for easier

access and

equilibration.[3][4]

Atmosphere

Original sealed

container, preferably

under inert gas (as

supplied).

Tightly sealed

container.[7][11]

Prevents exposure to

atmospheric oxygen

and moisture.[6]

Light
Protect from all light

sources.

Store in an amber vial

or protect from light.

[12]

Azithromycin is known

to be light-sensitive,

and this precaution

prevents

photodegradation.[9]

Container

Original

manufacturer's vial.

[13]

Tightly-sealed amber

glass vial.[12][13]

Provides a barrier to

light, moisture, and

air. Glass is inert and

prevents leaching.

Standard Handling Workflow and Safety
Adherence to a systematic workflow is essential for maintaining standard integrity and ensuring

user safety.

Safety Precautions
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[5]

Ventilation: Handle the solid standard in a well-ventilated area or a chemical fume hood to

avoid inhalation of fine particles.[7]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[7]

Spills: Avoid raising dust during cleanup.[7] Dispose of contaminated materials in an

approved waste disposal plant.[7]

General Handling Workflow
The following diagram outlines the critical steps from receiving the standard to its final use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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